Cas no 896305-97-8 (6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-4-(propan-2-yl)phenoxyacetate)

• Product Name: 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-4-(propan-2-yl)phenoxyacetate
• CAS No: 896305-97-8
• MF: C₂₁H₂₁NO₅S₂
• MW: 431.525143384933
• CID: 5823699
• PubChem ID: 16832578
• Update Time: 2025-10-28

6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-4-(propan-2-yl)phenoxyacetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[4-(1-methylethyl)phenoxy]-, 6-[[(4-methyl-2-thiazolyl)thio]methyl]-4-oxo-4H-pyran-3-yl ester
• [6-[(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 2-(4-propan-2-ylphenoxy)acetate
• 896305-97-8
• AKOS024660723
• 6-(((4-methylthiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-(4-isopropylphenoxy)acetate
• F2566-0102
• 6-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 2-[4-(propan-2-yl)phenoxy]acetate
• 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-4-(propan-2-yl)phenoxyacetate

• Inchi： 1S/C21H21NO5S2/c1-13(2)15-4-6-16(7-5-15)26-10-20(24)27-19-9-25-17(8-18(19)23)12-29-21-22-14(3)11-28-21/h4-9,11,13H,10,12H2,1-3H3
• InChI Key： BIVYOQSNOYDWGF-UHFFFAOYSA-N
• SMILES： C(OC1C(=O)C=C(CSC2=NC(C)=CS2)OC=1)(=O)COC1=CC=C(C(C)C)C=C1

Computed Properties

• Exact Mass: 431.08611512g/mol
• Monoisotopic Mass: 431.08611512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 613.7±65.0 °C(Predicted)
• pka: 2.39±0.10(Predicted)

Additional information on 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-4-(propan-2-yl)phenoxyacetate

Comprehensive Analysis of 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-4-(propan-2-yl)phenoxyacetate (CAS No. 896305-97-8)

The compound 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-4-(propan-2-yl)phenoxyacetate (CAS No. 896305-97-8) is a highly specialized chemical entity with a unique structural framework. Its molecular architecture combines a pyran-3-yl core with a thiazole moiety, linked via a sulfanylmethyl bridge, and further functionalized with a phenoxyacetate ester. This intricate design makes it a subject of significant interest in pharmaceutical and agrochemical research, particularly in the context of enzyme modulation and bioactive compound development.

Recent trends in scientific literature highlight a growing demand for heterocyclic compounds like 896305-97-8, driven by their potential applications in drug discovery and material science. Researchers are increasingly exploring its role in targeted therapies, especially in areas such as anti-inflammatory and antioxidant formulations. The compound's thiazole component, in particular, has been linked to bioactivity enhancement, a topic frequently searched in academic databases and AI-driven platforms like Google Scholar and PubMed.

From a synthetic chemistry perspective, the sulfanylmethyl linkage in 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-4-(propan-2-yl)phenoxyacetate offers remarkable stability under physiological conditions, making it a candidate for prodrug design. This aligns with current industry focus on sustained-release formulations, a hot topic in pharmaceutical forums and patent filings. Its ester functionality also opens doors for biodegradable polymer applications, a niche yet rapidly growing sector in green chemistry.

Analytical studies of CAS No. 896305-97-8 reveal excellent solubility profiles in organic solvents, a property highly sought after in high-throughput screening workflows. This characteristic, combined with its moderate logP value, positions it as a viable candidate for lead optimization in medicinal chemistry projects. Notably, computational models predict favorable ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties, addressing a critical pain point in modern drug development pipelines.

The agrochemical sector has shown parallel interest in this compound, particularly its pyran-3-yl derivatives, for potential plant growth regulation applications. With increasing global attention on sustainable agriculture, researchers are investigating its role in stress resistance enhancement in crops—a subject generating substantial traffic in agricultural search queries and AI-assisted research tools.

Quality control protocols for 896305-97-8 typically employ advanced techniques such as HPLC-MS and NMR spectroscopy, reflecting the compound's high purity standards. These methods align with current Good Manufacturing Practice (cGMP) requirements, a critical consideration for contract research organizations (CROs) and API manufacturers—key stakeholders frequently searching for analytical methodologies in specialized chemical databases.

In conclusion, 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-4-(propan-2-yl)phenoxyacetate represents a multifaceted compound with cross-disciplinary applications. Its unique chemical signature addresses several contemporary challenges in life sciences and material engineering, making it a compelling subject for ongoing research and commercial exploration.